tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride

• IUPAC Name: 2-methyl-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C18H21N5O.ClH/c1-18(2,3)19-13-14-8-7-11-16(12-14)24-17-20-21-22-23(17)15-9-5-4-6-10-15;/h4-12,19H,13H2,1-3H3;1H
• InChI Key: YBSBNVCOANBIST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3.Cl
• Molecular Formula: C18H22ClN5O
• Molecular Weight: 359.9 g/mol

Description

Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride is not fully understood. However, it is believed to act by inhibiting certain enzymes and receptors involved in inflammation, blood pressure regulation, and blood clotting.
Biochemical and Physiological Effects:
Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride has been shown to have various biochemical and physiological effects. These include the reduction of inflammation, lowering of blood pressure, and inhibition of blood clotting.

Advantages and Limitations for Lab Experiments

Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. However, limitations include the need for specialized knowledge in organic chemistry and the potential for toxicity at high concentrations.

Future Directions

For research on tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride include further studies on its mechanism of action, exploration of its potential use in treating other diseases, and the development of new synthesis methods to improve its efficiency and safety.
In conclusion, tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride is a chemical compound that has shown potential therapeutic applications in scientific research. Its synthesis method is complex, and its mechanism of action is not fully understood. However, it has been studied for its biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research.

Scientific Research Applications

Scientific research has focused on the potential therapeutic applications of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride. This compound has been studied for its potential use as an anti-inflammatory, antihypertensive, and antithrombotic agent.